Cas no 1105207-40-6 (N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide is a thienopyrimidine-based acetamide derivative with potential applications in medicinal chemistry and drug development. Its structure features a fused thieno[3,2-d]pyrimidin-4-one core, substituted with a phenyl group at the 7-position and an N-(3-methylphenyl)acetamide moiety at the 3-position. This compound exhibits a unique heterocyclic scaffold that may contribute to its biological activity, particularly in targeting enzyme inhibition or receptor modulation. The presence of both electron-rich (thiophene) and electron-deficient (pyrimidinone) rings in its structure enhances its potential as a pharmacophore. Its well-defined molecular architecture allows for further derivatization, making it a versatile intermediate for the synthesis of more complex bioactive molecules. The compound's stability and synthetic accessibility further support its utility in pharmaceutical research.

N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide structure

1105207-40-6 structure

Product Name:N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

CAS No:1105207-40-6

MF:C₂₁H₁₇N₃O₂S

MW:375.443583250046

CID:5386422

Update Time:2025-07-02

N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-(3-methylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
- N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
- Inchi： 1S/C21H17N3O2S/c1-14-6-5-9-16(10-14)23-18(25)11-24-13-22-19-17(12-27-20(19)21(24)26)15-7-3-2-4-8-15/h2-10,12-13H,11H2,1H3,(H,23,25)
- InChI Key： KFEUFSAXIWNUKC-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(C)=C1)(=O)CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O

N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-7446-2μmol	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-7446-5μmol	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-7446-10μmol	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-7446-20μmol	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-7446-1mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-7446-2mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-7446-3mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-7446-4mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-7446-5mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-7446-10mg	N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide	1105207-40-6	90%+	10mg	$79.0	2023-04-26

N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Related Literature

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Additional information on N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

Comprehensive Analysis of N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS 1105207-40-6): Structure, Applications, and Research Insights

The compound N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS 1105207-40-6) is a structurally intricate heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its fused thieno[3,2-d]pyrimidine core and acetamide side chain, this compound exemplifies the convergence of synthetic chemistry and bioactivity exploration. Researchers are particularly intrigued by its potential as a scaffold for kinase inhibitors and its role in modulating cellular signaling pathways, aligning with current trends in targeted drug discovery and small-molecule therapeutics.

From a structural perspective, the molecule integrates a 4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidine moiety, which contributes to its planar aromatic system, enhancing π-stacking interactions in biological targets. The N-(3-methylphenyl) substitution introduces steric and electronic variations that influence binding affinity—a feature frequently optimized in structure-activity relationship (SAR) studies. Such modifications are pivotal in addressing challenges like drug resistance, a hot topic in oncology and infectious disease research.

The synthetic accessibility of CAS 1105207-40-6 via multicomponent reactions or sequential cyclization strategies makes it a versatile intermediate. Recent publications highlight its utility in constructing polypharmacological agents, particularly in contexts where dual inhibition of tyrosine kinases and epigenetic regulators is desired. This aligns with the growing demand for multi-target drugs in complex diseases like cancer and neurodegenerative disorders—a trend frequently queried in scientific databases and AI-driven literature searches.

Beyond therapeutics, the compound’s photophysical properties have sparked interest in materials science. Its conjugated system exhibits tunable fluorescence, relevant to OLED development and bioimaging probes—areas experiencing exponential growth due to advancements in nanotechnology and precision diagnostics. Researchers are actively investigating derivatives of this scaffold for theranostic applications, merging diagnostic and therapeutic functionalities.

In computational studies, N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide serves as a test case for molecular docking and QSAR modeling. Its moderate logP value (~3.2) and hydrogen-bonding capacity make it a candidate for optimizing blood-brain barrier permeability—a critical parameter in CNS drug development frequently searched in combination with terms like "ADME prediction" and "neuropharmacokinetics".

Environmental and green chemistry considerations are also emerging for this compound. Recent efforts focus on catalytic methods to synthesize its core structure with reduced waste, addressing the pharmaceutical industry’s push toward sustainable synthesis. Such approaches resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Ongoing patent analyses reveal that derivatives of CAS 1105207-40-6 are being evaluated for immune modulation, connecting to immunotherapy—a dominant theme in biopharma innovation. This positions the compound as a potential contributor to next-generation checkpoint inhibitor adjuvants, a highly searched term in clinical oncology circles.

In conclusion, N-(3-methylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide represents a multifaceted research tool bridging medicinal chemistry, materials science, and computational biology. Its structural plasticity and diverse applicability ensure its continued relevance in addressing contemporary scientific challenges, from precision medicine to smart materials engineering.